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Compound of Interest

Compound Name:
{[(2R)-azetidin-2-

yl]methyl}dimethylamine

Cat. No.: B11924833

Get Quote

Executive Summary: The Constrained Diamine
Scaffold
The molecule {[(2R)-azetidin-2-yl]methyl}dimethylamine (also referred to as (R)-2-

((dimethylamino)methyl)azetidine) represents a high-value, chiral diamine scaffold in Fragment-

Based Drug Discovery (FBDD). Unlike its five-membered analogue (proline derivatives) or

acyclic counterparts, the four-membered azetidine ring introduces unique conformational

constraints that significantly alter the vector of the exocyclic amine.[1]

This guide provides a comprehensive structural and physicochemical analysis of the molecule,

focusing on its specific (2R)-stereochemistry, ring puckering dynamics, and its utility as a

bioisostere for 1,2-diamines in drug design.

Structural Architecture & Stereochemistry
Core Topology
The molecule consists of a saturated four-membered azetidine heterocycle substituted at the

C2 position with a dimethylaminomethyl group.
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Molecular Formula:

Molecular Weight: 114.19 g/mol

Chiral Center: C2 (Rectus/R-configuration)

Conformational Dynamics: The "Butterfly" Pucker
The azetidine ring is not planar.[1][2][3][4] To relieve torsional strain (Pitzer strain) from

eclipsing interactions, the ring adopts a puckered "butterfly" conformation.

Puckering Angle: Approximately 30°–37° in solution.

Barrier to Inversion: The nitrogen atom undergoes pyramidal inversion with a barrier of ~10

kcal/mol, which is lower than in unstrained amines but significant enough to influence binding

kinetics.

Substituent Orientation: In the (2R) isomer, the bulky -(CH2)N(Me)2 group preferentially

occupies the pseudo-equatorial position to minimize 1,3-diaxial-like steric clashes with the

ring protons.

Implication for Drug Design: This pseudo-equatorial preference rigidly projects the basic

dimethylamino group into a specific vector, distinct from pyrrolidine analogues. This allows for

highly specific interactions with target protein pockets (e.g., aspartic proteases or GPCRs)

where a precise N-N distance is critical.

Synthesis & Production Workflow
The synthesis of the target molecule typically proceeds from commercially available chiral

precursors to maintain the integrity of the (2R) center. The most robust route involves the

reduction of an amide intermediate derived from (R)-azetidine-2-carboxylic acid.

Validated Synthetic Route
Precursor: (R)-Azetidine-2-carboxylic acid (CAS: 2133-34-8) or its N-protected derivatives.

Step-by-Step Protocol:
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Protection: The azetidine nitrogen is protected (e.g., Boc or Cbz) to prevent self-reaction.

Amide Coupling: The carboxylic acid is coupled with dimethylamine using standard peptide

coupling reagents (EDC/HOBt or HATU).

Reduction: The resulting amide is reduced to the amine using Lithium Aluminum Hydride

(LiAlH4) or Borane-THF complex.

Deprotection: Removal of the N-protecting group yields the final diamine.

Synthesis Flowchart (Graphviz)
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(R)-Azetidine-2-carboxylic acid
(CAS: 2133-34-8)

Step 1: N-Protection
(Boc-anhydride, TEA)

N-Boc-(R)-Azetidine-2-COOH

Step 2: Amide Coupling
(Dimethylamine, EDC, HOBt)

N-Boc-(R)-2-(dimethylcarbamoyl)azetidine

Step 3: Reduction
(LiAlH4 or BH3-THF)

N-Boc-{[(2R)-azetidin-2-yl]methyl}dimethylamine

Step 4: Deprotection
(TFA or HCl/Dioxane)

TARGET:
{[(2R)-azetidin-2-yl]methyl}dimethylamine

Click to download full resolution via product page
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Figure 1: Synthetic pathway for the production of {[(2R)-azetidin-2-yl]methyl}dimethylamine
from chiral amino acid precursors.

Physicochemical Profiling
Understanding the ionization state of this diamine is critical for predicting membrane

permeability and solubility.

pKa Analysis
The molecule contains two basic nitrogen centers. Due to their proximity (separated by a

methylene group and the ring structure), their pKa values are mutually influenced by

electrostatic repulsion.

Ionization Center Estimated pKa Structural Context

Azetidine Nitrogen (

)
10.8 – 11.3

Highly basic secondary amine.

The ring strain increases s-

character in the C-N bonds,

but the N lone pair remains

highly available.

Exocyclic Nitrogen (

)
8.5 – 9.2

Tertiary dimethylamine. Its

basicity is lowered relative to

free dimethylamine (~10.7)

due to the inductive effect of

the nearby azetidine ring and

electrostatic repulsion if the

ring N is already protonated.

Physiological State (pH 7.4): At physiological pH, the molecule will exist primarily as the

dication (diproutonated) or the monocation (protonated at the ring nitrogen). This high polarity

makes it highly soluble in water but requires specific transport mechanisms or prodrug

strategies for cellular entry if passive diffusion is limited.

Lipophilicity[2]
LogP (Predicted): ~ -0.5 to 0.2
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LogD (pH 7.4): < -1.5 (due to ionization)

Solubility: High in water, Methanol, Ethanol; Low in Hexane, Et2O.

Spectroscopic Identification Protocols
To validate the identity of the synthesized molecule, the following spectroscopic signatures

should be confirmed.

Nuclear Magnetic Resonance (NMR)
Solvent:

(or

for salt forms). Reference: TMS (

0.00 ppm).
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Nucleus
Signal (

ppm)
Multiplicity Integration Assignment

H 2.20 – 2.30 Singlet (s) 6H

2.35 – 2.50 Multiplet (m) 2H (Diastereotopic)

2.10 – 2.30 Multiplet (m) 2H Azetidine

3.20 – 3.40 Multiplet (m) 1H Azetidine

3.50 – 3.70 Multiplet (m) 1H Azetidine

3.90 – 4.10 Multiplet (m) 1H
Azetidine

(Chiral center)

C 45.5 CH3 2C

63.0 CH2 1C

58.5 CH 1C Azetidine C2

48.0 CH2 1C Azetidine C4

24.5 CH2 1C Azetidine C3

Note: Chemical shifts may vary by ±0.2 ppm depending on concentration and salt form.

Mass Spectrometry (MS)
Ionization Mode: Electrospray Ionization (ESI+)

Molecular Ion

: Calculated: 115.12 m/z.

Fragmentation: Expect loss of dimethylamine (45 Da) or ring opening fragments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b11924833?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11924833?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

